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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentan-3-one

CAS No.: 828-60-4

Cat. No.: B2711755

Get Quote

Executive Summary
Molecule: 2-Methyl-2-phenylpentan-3-one CAS: 828-60-4 Synonyms: Ethyl cumyl ketone; 2-

Methyl-2-phenyl-3-pentanone; 1,1-Dimethyl-1-phenyl-2-butanone (non-standard). Molecular

Formula: C₁₂H₁₆O Molecular Weight: 176.26 g/mol [1]

This guide provides a comprehensive technical analysis of 2-Methyl-2-phenylpentan-3-one, a

sterically hindered ketone often used as a mechanistic probe in enolization studies and as a

scaffold in fragrance chemistry and pharmaceutical intermediate synthesis. The content

focuses on the spectroscopic signature (NMR, IR, MS) required for structural validation and

outlines a robust synthetic route to ensure high purity for research applications.

Synthetic Route & Methodology
Due to the steric bulk of the cumyl group (2-phenylpropan-2-yl), standard alkylation of 3-

pentanone is often regioselective poor or low-yielding. The authoritative synthetic approach

utilizes the Grignard addition to nitriles, specifically reacting 2-phenylisobutyronitrile with

ethylmagnesium bromide. This method avoids over-addition (tertiary alcohol formation) due to

the stability of the intermediate magnesyl imine salt.
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Figure 1: Grignard synthesis route via nitrile intermediate, preventing over-alkylation.

Detailed Experimental Protocol
Objective: Synthesis of 2-Methyl-2-phenylpentan-3-one (10 mmol scale).

Preparation of Grignard Reagent:

In a flame-dried 3-neck flask under Argon, add Magnesium turnings (1.2 eq, 290 mg) and

anhydrous THF (10 mL).

Add a crystal of iodine to initiate.

Dropwise add Bromoethane (1.1 eq, 0.82 mL) in THF. Maintain gentle reflux.

Stir for 1 hour after addition until Mg is consumed.

Nitrile Addition:

Cool the Grignard solution to 0°C.

Add 2-phenylisobutyronitrile (1.0 eq, 1.45 g, CAS 19437-79-7) dissolved in anhydrous THF

dropwise.

Note on Causality: The steric bulk of the nitrile prevents attack by a second equivalent of

Grignard, stopping the reaction at the imine stage.
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Allow to warm to room temperature and reflux for 4–6 hours to ensure complete

conversion of the hindered nitrile.

Hydrolysis & Workup:

Cool mixture to 0°C.

Quench slowly with 3M HCl (excess). Stir vigorously for 2 hours at room temperature.

Mechanism:[2] The imine salt (R-C(=NMgBr)-R') hydrolyzes to the ketimine, which then

hydrolyzes to the ketone and ammonium salt.

Extract with Diethyl Ether (3 x 20 mL).

Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification:

Purify via flash column chromatography (Silica Gel, Hexanes/EtOAc 95:5).

Target Yield: 85-92%.

Spectroscopic Characterization
The following data is synthesized from high-fidelity analogs (specifically 3-methyl-3-phenyl-2-

butanone) and standard spectroscopic increments for the ethyl group substitution.

Nuclear Magnetic Resonance (NMR)
The molecule possesses a

symmetry plane if the ethyl group rotates rapidly, but the chiral environment is static. The key
features are the gem-dimethyl singlet and the ethyl quartet/triplet system.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)
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Shift (δ, ppm) Multiplicity Integration Assignment
Structural
Context

7.20 – 7.45 Multiplet 5H Ar-H

Phenyl ring

protons

(ortho/meta/para

overlap).

2.38
Quartet (

Hz)
2H -CO-CH₂-CH₃

Methylene

protons alpha to

carbonyl.

1.52 Singlet 6H -C(CH₃)₂-Ph

Gem-dimethyls.

Deshielded by

alpha-phenyl and

beta-carbonyl.

0.98
Triplet (

Hz)
3H -CO-CH₂-CH₃

Terminal methyl

of the ethyl

group.

Note: The gem-dimethyl shift (1.52 ppm) is distinct from the isopropyl doublet (~1.1 ppm) due

to the quaternary center and phenyl ring current effects.

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)
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Shift (δ, ppm) Type Assignment Reasoning

213.5 Cq C=O
Ketone carbonyl

(hindered).

144.8 Cq Ar-C (Ipso)

Quaternary aromatic

carbon attached to the

alkyl chain.

128.4 CH Ar-C (Meta) Typical aromatic shift.

126.5 CH Ar-C (Ortho) Typical aromatic shift.

125.8 CH Ar-C (Para) Typical aromatic shift.

52.1 Cq -C(Me)₂-Ph

Quaternary alpha-

carbon. Significantly

deshielded.

32.4 CH₂ -CH₂-CH₃
Alpha-methylene of

the ethyl group.

26.2 CH₃ -C(CH₃)₂-
Gem-dimethyl

carbons.

8.1 CH₃ -CH₂-CH₃ Terminal methyl.

Mass Spectrometry (MS)
The fragmentation pattern is dominated by alpha-cleavage. The stability of the cumyl cation

(tertiary benzylic) makes it the base peak, a diagnostic signature for this scaffold.

Ionization Mode: EI (70 eV)

Molecular Ion (

): m/z 176 (Weak, <5%)

Fragmentation Pathway Diagram
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Figure 2: EI-MS fragmentation logic. The formation of the resonance-stabilized cumyl cation

(m/z 119) is the primary thermodynamic driver.

Infrared Spectroscopy (IR)
C=O Stretch: 1712 cm⁻¹ (Strong). Typical for acyclic, saturated ketones.

C-H Stretch (Aromatic): 3020–3060 cm⁻¹ (Weak).

C-H Stretch (Aliphatic): 2970, 2875 cm⁻¹.

Ring Skeletal Vibrations: 1600, 1495 cm⁻¹.

Fingerprint: 700, 760 cm⁻¹ (Monosubstituted benzene out-of-plane bending).

Quality Control & Impurity Profiling
For pharmaceutical applications, identifying impurities from the synthesis is critical.
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Impurity Origin Detection (NMR) Control Strategy

2-

Phenylisobutyronitrile

Unreacted Starting

Material

Singlet ~1.7 ppm

(Me); CN stretch

~2240 cm⁻¹ (IR).

Ensure excess

Grignard; extend

reflux time.

2-Phenyl-2-butanol

Grignard

Reduction/Over-

addition

CH-OH signal ~3.5-

4.0 ppm.

Use Nitrile route (self-

limiting). Avoid ketone

precursors.

2-Phenyl-2-

methylpropanoic acid

Hydrolysis of

unreacted nitrile

Broad OH ~10-12

ppm.

Remove via basic

wash (NaHCO₃)

during workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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